2-(2-Iodoethoxy)ethan-1-ol
Overview
Description
“2-(2-Iodoethoxy)ethan-1-ol” is a chemical compound with the molecular formula C4H9IO2 . It has an average mass of 216.018 Da and a monoisotopic mass of 215.964722 Da . The compound is also known by its IUPAC name, 2-(2-Iodoethoxy)ethanol .
Molecular Structure Analysis
The molecular structure of “2-(2-Iodoethoxy)ethan-1-ol” consists of 7 atoms and 6 bonds . It has 2 hydrogen bond acceptors and 1 hydrogen bond donor . The compound also has 4 freely rotating bonds .Physical And Chemical Properties Analysis
“2-(2-Iodoethoxy)ethan-1-ol” has a density of 1.8±0.1 g/cm^3 and a boiling point of 244.4±20.0 °C at 760 mmHg . It has a vapour pressure of 0.0±1.1 mmHg at 25°C and an enthalpy of vaporization of 55.9±6.0 kJ/mol . The compound has a flash point of 101.6±21.8 °C .Scientific Research Applications
1. Insights into the Structure of Glycols and Derivatives
2-(2-Iodoethoxy)ethan-1-ol, as a derivative of glycols, can be understood through studies like those by Gontrani et al. (2020), who conducted a detailed experimental and theoretical investigation of glycol derivatives, including ethane-1,2-diol, 2-methoxyethan-1-ol, and 1,2-dimethoxy ethane. These studies provide insights into the molecular structure, conformation, and intermolecular interactions of such compounds, which are crucial for understanding 2-(2-Iodoethoxy)ethan-1-ol (Gontrani et al., 2020).
2. Synthesis and Fungicidal Activity
Research by Kuzenkov and Zakharychev (2009) on the synthesis of substituted 2-(4-chlorophenoxy)-1-(3-pyridyl)ethan-1-ols, which are structurally related to 2-(2-Iodoethoxy)ethan-1-ol, highlights the potential for developing compounds with fungicidal properties. This kind of research is significant for exploring the applications of 2-(2-Iodoethoxy)ethan-1-ol in pharmacological and agrochemical sectors (Kuzenkov & Zakharychev, 2009).
3. Radical Cation Stabilization Studies
Studies on compounds like 1-Iodo-2-(methylthio)ethane, which share a structural resemblance to 2-(2-Iodoethoxy)ethan-1-ol, reveal insights into the behavior of radical cations. Anklam et al. (1987) demonstrated intermolecular stabilization with the iodine substituent in radical cation formation, which could be relevant to understanding similar reactions in 2-(2-Iodoethoxy)ethan-1-ol (Anklam et al., 1987).
4. Synthesis of Crown-ether Derivatives
Rui (2009) explored the synthesis of a dissymmetrical TTF crown-ether derivative using a compound structurally related to 2-(2-Iodoethoxy)ethan-1-ol. This research contributes to the understanding of the synthesis and electrochemical properties of such derivatives, which is essential for the development of advanced materials (Rui, 2009).
5. Radical-mediated Tandem Cyclization
Liao et al. (2021) developed a novel approach for the construction of derivatives by a radical-mediated tandem cyclization, which could be relevant for understanding similar chemical transformations in 2-(2-Iodoethoxy)ethan-1-ol. Such studies expand the understanding of chemical synthesis and the potential applications of these compounds in various fields (Liao et al., 2021).
Safety and Hazards
The compound is considered hazardous and has been assigned the signal word "Danger" . It has several hazard statements including H302, H312, H315, H318, H332, and H335, indicating that it is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-(2-iodoethoxy)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9IO2/c5-1-3-7-4-2-6/h6H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXHFMCXXSYPIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCI)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90563770 |
Source
|
| Record name | 2-(2-Iodoethoxy)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90563770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Iodoethoxy)ethan-1-ol | |
CAS RN |
130536-69-5 |
Source
|
| Record name | 2-(2-Iodoethoxy)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90563770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-iodoethoxy)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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